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Compound of Interest

Compound Name: Methyl red hydrochloride

Cat. No.: B1584316 Get Quote

Methyl red hydrochloride is a common laboratory chemical, and adherence to strict safety

protocols is paramount to ensure the well-being of laboratory personnel and the integrity of

research. This guide provides essential, procedural information for the safe handling, storage,

and disposal of Methyl red hydrochloride, tailored for researchers, scientists, and drug

development professionals.

Key Chemical and Physical Properties
Understanding the properties of a substance is the first step in safe handling. Below is a

summary of key quantitative data for Methyl red hydrochloride.

Property Value

Molecular Formula C₁₅H₁₅N₃O₂ · HCl[1]

Molecular Weight 305.762 g/mol [2]

Appearance Dark blue powder/solid[3]

Melting Point 175 °C (347 °F)[2][3]

Odor Odorless[3]

pH No information available[3]

Solubility No information available
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Occupational exposure limits have not been established by region-specific regulatory bodies

for this product.[3][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure and prevent contamination. The

following equipment should be worn when handling Methyl red hydrochloride.[5]

Eye and Face Protection: Safety glasses with side shields or chemical goggles are

mandatory to protect against dust particles.[6] Contact lenses can absorb and concentrate

irritants and should be avoided.[6] Eye protection should be tested and approved under

government standards such as NIOSH (US) or EN 166 (EU).[7]

Skin Protection:

Gloves: Wear impervious chemical-resistant gloves (e.g., plastic, rubber) tested according

to EN 374.[1][6] Gloves must be inspected before use, and proper removal techniques

should be employed to avoid skin contact.[7]

Protective Clothing: A laboratory coat or overalls should be worn to prevent skin exposure.

[6] Contaminated clothing should be laundered separately before reuse.[5]

Respiratory Protection:

Under normal operating conditions with adequate general exhaust, respiratory protection

may not be required.[6]

If dust is generated, a NIOSH-approved respirator with a P1 particulate filter is necessary.

[1][4] For significant quantities of airborne dust, an approved positive flow mask may be

required.[5] A complete respiratory protection program, including fit testing, should be in

place.[5]

Operational Plans: Handling and Storage
Proper handling and storage are crucial for maintaining a safe laboratory environment.

Procedure for Handling
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Avoid Contact: Avoid all personal contact, including the inhalation of dust.[5]

Ventilation: Use the substance in a well-ventilated area.[5] Local exhaust ventilation is

recommended.[6]

Hygiene Practices: Do not eat, drink, or smoke in areas where the chemical is handled.[5][8]

Always wash hands with soap and water after handling.[5]

Container Management: Keep containers securely sealed when not in use and protect them

from physical damage.[5][6]

Storage Requirements
Store in original, tightly closed containers in a cool, dry, and well-ventilated area.[4][5]

Keep away from incompatible materials, such as strong oxidizing agents, nitrates, and

chlorine bleaches.[5][6]

Store separately from foodstuff containers.[5]

Emergency and Disposal Plans
Rapid and correct response to spills or exposure is critical. All waste must be handled in

accordance with regulations.

Spill Response Protocol
Minor Spills:

Immediately clean up spills, avoiding dust generation.[5]

Wear appropriate PPE, including a dust respirator, gloves, and safety glasses.[5]

Use dry clean-up procedures.[5] You can dampen the powder with water to prevent it from

becoming airborne before sweeping.[5]

Vacuuming is also an option, but the vacuum cleaner must be fitted with a HEPA filter and

be explosion-proof.[5][6]
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Collect the spilled material in a clean, dry, sealable, and labeled container for disposal.[6]

Major Spills:

Evacuate the area and move upwind.[5]

Alert emergency responders, providing the location and nature of the hazard.[5]

Wear full-body protective clothing and a self-contained breathing apparatus.[5]

Prevent the spillage from entering drains or water courses.[5]

Contain the spill using sand, earth, or vermiculite.[5]

Collect the recoverable product into labeled containers for recycling or disposal.[5]

First-Aid Measures
Inhalation: If dust is inhaled, move the person to fresh air.[6][8] Encourage the patient to blow

their nose to ensure clear breathing passages.[6] If irritation or discomfort persists, seek

medical attention.[6]

Skin Contact: Immediately remove all contaminated clothing.[6] Flush the skin and hair with

running water and soap.[6] Seek medical attention if irritation occurs.[6]

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do.[4] Continue rinsing for at least 15 minutes.[7] If eye irritation

persists, get medical advice.[8][9]

Ingestion: Rinse the mouth with water.[7][8] Make the victim drink water (two glasses at

most).[4] Do not induce vomiting.[9][10] Call a physician or poison control center if you feel

unwell.[8][9]

Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.[4]

Do not mix with other waste.[4] Leave chemicals in their original containers.[4]
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Uncleaned containers should be handled as if they contain the product itself.[4]

Experimental Workflow Visualization
The following diagram illustrates the procedural flow for responding to a chemical spill in the

laboratory, a critical aspect of operational safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://archpdfs.lps.org/Chemicals/MethylRedHydrochloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Assessment

Minor Spill Response Major Spill Response

Post-Spill Actions

Chemical Spill Occurs

Assess Spill Size & Hazard
(>1L or Highly Toxic?)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

No (Minor Spill)

Evacuate Area Immediately
Alert Others

Yes (Major Spill)

Contain & Clean Up
(Use dry methods, dampen dust)

Collect in Labeled Container
for Hazardous Waste

Decontaminate Area
& Equipment

Call Emergency Services
Report Hazard Details

Secure Area
(Close doors, restrict access)

After Emergency Response

Document Incident
Report to Safety Officer

Resume Work Safely

Click to download full resolution via product page

Caption: Workflow for laboratory chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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